Cas no 914654-51-6 (4-Quinolinecarboxylic acid, 7-bromo-3-methyl-2-phenyl-)

• Product Name: 4-Quinolinecarboxylic acid, 7-bromo-3-methyl-2-phenyl-
• CAS No: 914654-51-6
• MF: C₁₇H₁₂BrNO₂
• MW: 342.186683654785
• CID: 1965186
• PubChem ID: 29295621
• Update Time: 2025-10-31

4-Quinolinecarboxylic acid, 7-bromo-3-methyl-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 4-Quinolinecarboxylic acid, 7-bromo-3-methyl-2-phenyl-
• 7-BROMO-3-METHYL-2-PHENYLQUINOLINE-4-CARBOXYLIC ACID
• DA-01070
• 914654-51-6
• 7-BROMO-3-METHYL-2-PHENYLQUINOLINE-4-CARBOXYLICACID
• SCHEMBL4230703
• AKOS009152725
• SB72878

• MDL： MFCD13367774
• Inchi： 1S/C17H12BrNO2/c1-10-15(17(20)21)13-8-7-12(18)9-14(13)19-16(10)11-5-3-2-4-6-11/h2-9H,1H3,(H,20,21)
• InChI Key： OTLLTQJRBOJVOO-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)N=C(C1C=CC=CC=1)C(C)=C2C(=O)O

Computed Properties

• Exact Mass: 341.00514Da
• Monoisotopic Mass: 341.00514Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 50.2Ų

Additional information on 4-Quinolinecarboxylic acid, 7-bromo-3-methyl-2-phenyl-

4-Quinolinecarboxylic acid, 7-bromo-3-methyl-2-phenyl- (CAS No. 914654-51-6): A Comprehensive Overview

4-Quinolinecarboxylic acid, 7-bromo-3-methyl-2-phenyl-, identified by its Chemical Abstracts Service (CAS) number CAS No. 914654-51-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the quinoline family, a class of heterocyclic aromatic compounds known for their diverse biological activities and applications in drug development.

The molecular structure of 4-Quinolinecarboxylic acid, 7-bromo-3-methyl-2-phenyl- features a quinoline core substituted with a carboxylic acid group at the 4-position, a bromine atom at the 7-position, a methyl group at the 3-position, and a phenyl group at the 2-position. This unique arrangement of functional groups contributes to its distinct chemical properties and potential biological functions.

In recent years, there has been a growing interest in quinoline derivatives due to their broad spectrum of biological activities. Studies have demonstrated that these compounds exhibit antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The presence of the bromine and phenyl groups in 4-Quinolinecarboxylic acid, 7-bromo-3-methyl-2-phenyl- enhances its interaction with biological targets, making it a valuable scaffold for drug discovery.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. Researchers have been exploring its efficacy in various disease models, including cancer and infectious diseases. The carboxylic acid group at the 4-position allows for further functionalization, enabling the synthesis of more complex derivatives with tailored biological properties.

The synthesis of 4-Quinolinecarboxylic acid, 7-bromo-3-methyl-2-phenyl- involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions and Buchwald-Hartwig amination have been particularly useful in constructing the desired molecular framework.

Recent advancements in computational chemistry have also played a crucial role in understanding the structural and functional properties of this compound. Molecular modeling studies have provided insights into its binding interactions with biological targets, aiding in the design of more effective derivatives.

The pharmacological profile of 4-Quinolinecarboxylic acid, 7-bromo-3-methyl-2-phenyl- has been extensively studied in vitro and in vivo. Preclinical trials have shown promising results in terms of its ability to inhibit the growth of cancer cells and modulate inflammatory responses. These findings suggest that this compound could be a valuable candidate for further development into therapeutic agents.

In addition to its pharmaceutical applications, this compound has potential uses in other areas such as agrochemicals and material science. Its unique chemical structure makes it a versatile building block for synthesizing more complex molecules with specialized functions.

The regulatory landscape for compounds like 4-Quinolinecarboxylic acid, 7-bromo-3-methyl-2-phenyl- is stringent but well-established. Manufacturers must adhere to strict guidelines to ensure safety and efficacy. Good Manufacturing Practices (GMP) are followed to maintain high standards throughout the production process.

The future prospects for this compound are promising. Ongoing research aims to uncover new applications and improve synthetic methodologies. Collaborative efforts between academia and industry are essential to translate laboratory findings into clinical applications.

In conclusion, 4-Quinolinecarboxylic acid, 7-bromo-3-methyl-2-phenyl- (CAS No. 914654-51-6) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structure and diverse biological activities make it a valuable asset in the quest for novel therapeutic agents. As research continues to evolve, this compound is likely to play an increasingly important role in addressing various health challenges.